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Compound of Interest

Compound Name: 5-Fluoroquinazolin-4-amine

Cat. No.: B1269549 Get Quote

An In-depth Technical Guide to 5-
Fluoroquinazolin-4-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Fluoroquinazolin-4-amine,

including its chemical properties, a plausible synthetic route, and its potential biological

relevance as a kinase inhibitor. The information is presented to support research and drug

development efforts in the field of medicinal chemistry and oncology.

Core Compound Information
5-Fluoroquinazolin-4-amine is a fluorinated derivative of the quinazoline scaffold, a privileged

structure in medicinal chemistry. The presence of the fluorine atom can significantly influence

the compound's physicochemical properties and biological activity.

Molecular Structure:

Molecular Structure of 5-Fluoroquinazolin-4-amine

Table 1: Chemical and Physical Properties of 5-Fluoroquinazolin-4-amine
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Property Value Reference

CAS Number 137553-48-1 [1][2][3][4]

Molecular Formula C₈H₆FN₃ [4]

Molecular Weight 163.15 g/mol [4]

Melting Point 202-206 °C [5]

Boiling Point (Predicted) 331.8 ± 27.0 °C at 760 mmHg [5]

Density (Predicted) 1.4 ± 0.1 g/cm³ [5]

pKa (Predicted) 7.04 ± 0.43 [5]

Appearance Solid [5]

Solubility

Soluble in DMSO and

dichloromethane, less soluble

in water

[5]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Fluoroquinazolin-4-
amine is not readily available in the cited literature, a plausible synthetic route can be proposed

based on established methods for the synthesis of quinazoline derivatives.[6][7] The following

protocol outlines a potential two-step synthesis starting from 2-amino-6-fluorobenzonitrile.

Proposed Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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